4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine

• IUPAC Name: (4-methoxyphenyl)-(4-pyridin-4-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C18H20N2O2/c1-22-17-4-2-16(3-5-17)18(21)20-12-8-15(9-13-20)14-6-10-19-11-7-14/h2-7,10-11,15H,8-9,12-13H2,1H3
• InChI Key: GKFJSSFIZZXNDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCC(CC2)C3=CC=NC=C3
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine, also known as MPBP, is a novel psychoactive substance that has recently gained attention in the scientific community. It belongs to the class of piperidine derivatives and has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor and a serotonin receptor agonist. It has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased activity in the central nervous system.
Biochemical and Physiological Effects
4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine has been shown to produce a range of biochemical and physiological effects. It has been shown to increase locomotor activity, induce hyperthermia, and produce stereotypy in animals. It has also been shown to increase the release of dopamine and norepinephrine in the brain, leading to increased activity in the central nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine in lab experiments include its ability to produce consistent results and its low toxicity. However, its limitations include its high cost and the need for specialized equipment and expertise to handle the substance safely.

Future Directions

There are several future directions for the study of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine. One area of research is the development of new therapeutic agents based on the structure of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine. Another area of research is the study of the long-term effects of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine on the brain and the body. Additionally, further research is needed to fully understand the mechanism of action of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine and its potential use as a tool for studying the central nervous system.
Conclusion
In conclusion, 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine is a novel psychoactive substance that has shown promising results in various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine as a therapeutic agent and a tool for studying the central nervous system.

Synthesis Methods

The synthesis of 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine involves the reaction of 4-methoxybenzoyl chloride with piperidine in the presence of pyridine. This reaction yields the intermediate 4-[1-(4-methoxybenzoyl)piperidin-4-yl]pyridine-1-oxide, which is then reduced to 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine using sodium borohydride. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine has been extensively studied for its potential use in scientific research. It has shown promising results in various areas such as neuroscience, pharmacology, and toxicology. 4-[1-(4-Methoxybenzoyl)piperidin-4-yl]pyridine has been used as a tool to study the effects of piperidine derivatives on the central nervous system. It has also been studied for its potential use as a therapeutic agent for various neurological disorders.